Cas no 1213696-36-6 (5-[(1S)-1-Aminoethyl]-1,3-dihydro-2-benzofuran-1-one)

• Product Name: 5-[(1S)-1-Aminoethyl]-1,3-dihydro-2-benzofuran-1-one
• CAS No: 1213696-36-6
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5273389
• Update Time: 2025-07-18

5-[(1S)-1-Aminoethyl]-1,3-dihydro-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 5-[(1S)-1-Aminoethyl]-1,3-dihydro-2-benzofuran-1-one
• 1(3H)-Isobenzofuranone, 5-[(1S)-1-aminoethyl]-

• Inchi： 1S/C10H11NO2/c1-6(11)7-2-3-9-8(4-7)5-13-10(9)12/h2-4,6H,5,11H2,1H3/t6-/m0/s1
• InChI Key： GKNRYIHHZQRUMJ-LURJTMIESA-N
• SMILES： O1C(C2C=CC(=CC=2C1)[C@H](C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 0.1
• Topological Polar Surface Area: 52.3

Additional information on 5-[(1S)-1-Aminoethyl]-1,3-dihydro-2-benzofuran-1-one

Introduction to 5-[(1S)-1-Aminoethyl]-1,3-dihydro-2-benzofuran-1-one (CAS No. 1213696-36-6)

5-[(1S)-1-Aminoethyl]-1,3-dihydro-2-benzofuran-1-one, also known by its CAS number 1213696-36-6, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of 5-[(1S)-1-Aminoethyl]-1,3-dihydro-2-benzofuran-1-one is characterized by a benzofuran core with a substituted aminoethyl group at the 5-position. The presence of the amino group imparts unique chemical and biological properties to the molecule. The (S) configuration at the chiral center of the aminoethyl group is crucial for its biological activity, as enantiomeric purity can significantly influence the compound's pharmacological profile.

Synthesis of 5-[(1S)-1-Aminoethyl]-1,3-dihydro-2-benzofuran-1-one has been achieved through various routes, with recent advancements focusing on improving yield and enantioselectivity. One notable method involves the reaction of 2-benzofuranone with an appropriate amino acid derivative, followed by reduction and cyclization steps. This approach has been optimized to achieve high yields and excellent enantioselectivity, making it a preferred method in both academic and industrial settings.

In terms of biological activity, 5-[(1S)-1-Aminoethyl]-1,3-dihydro-2-benzofuran-1-one has shown promising results in several areas. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, this compound has shown anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 5-[(1S)-1-Aminoethyl]-1,3-dihydro-2-benzofuran-1-one have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its stability in physiological conditions and low toxicity further enhance its suitability for drug development.

Clinical trials involving 5-[(1S)-1-Aminoethyl]-1,3-dihydro-2-benzofuran-1-one are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and exhibits promising therapeutic effects. These findings have paved the way for more advanced clinical trials to further assess its potential as a novel therapeutic agent.

In addition to its direct therapeutic applications, 5-[(1S)-1-Aminoethyl]-1,3-dihydro-2-benzofuran-1-one has also been explored as a lead compound for the development of new drugs. Researchers are investigating structural modifications to enhance its potency and selectivity for specific targets. These efforts aim to optimize the compound's pharmacological properties and broaden its therapeutic utility.

The environmental impact of 5-[(1S)-1-Aminoethyl]-1,3-dihydro-2-benzofuran-1-one is another important consideration in its development as a pharmaceutical product. Studies have shown that it degrades readily in environmental conditions, minimizing potential ecological risks. This characteristic aligns with the growing emphasis on green chemistry principles in drug development.

In conclusion, 5-[(1S)-1-Aminoethyl]-1,3-dihydro-2-benzofuran-1-one (CAS No. 1213696-36-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in medicinal chemistry and drug discovery.